Cas no 179626-57-4 ((2E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]acrylic acid)

• Product name: (2E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]acrylic acid
• CAS No: 179626-57-4
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 3159518
• PubChem ID: 17245131

(2E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]acrylic acid
• (2E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• 179626-57-4
• (2E)-3-{4-[(ethoxycarbonyl)methoxy]phenyl}prop-2-enoic acid
• AKOS000296262
• SCHEMBL6645861
• (E)-3-[4-(2-ETHOXY-2-OXOETHOXY)PHENYL]-2-PROPENOIC ACID
• (E)-3-[4-(2-ethoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• AKOS023868027
• STK346989

• MDL： MFCD08555034
• Inchi： InChI=1S/C13H14O5/c1-2-17-13(16)9-18-11-6-3-10(4-7-11)5-8-12(14)15/h3-8H,2,9H2,1H3,(H,14,15)/b8-5+
• InChI Key： IMJOIHFHGYGHMI-VMPITWQZSA-N
• SMILES： CCOC(=O)COC1=CC=C(C=C1)/C=C/C(=O)O

Computed Properties

• Exact Mass: 250.08412354Da
• Monoisotopic Mass: 250.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids